Nonanoyl-CoA-d17

• Molecular Formula: C30H52N7O17P3S
• Molecular Weight: 924.9 g/mol
• InChI: InChI=1S/C30H52N7O17P3S/c1-4-5-6-7-8-9-10-21(39)58-14-13-32-20(38)11-12-33-28(42)25(41)30(2,3)16-51-57(48,49)54-56(46,47)50-15-19-24(53-55(43,44)45)23(40)29(52-19)37-18-36-22-26(31)34-17-35-27(22)37/h17-19,23-25,29,40-41H,4-16H2,1-3H3,(H,32,38)(H,33,42)(H,46,47)(H,48,49)(H2,31,34,35)(H2,43,44,45)/t19-,23+,24?,25+,29-/m1/s1/i1D3,4D2,5D2,6D2,7D2,8D2,9D2,10D2
• InChIKey: WLDUTYVSAGSKIV-AERBFUPRSA-N

Nonanoyl-CoA-d17: Deuterated Medium-Chain Acyl-CoA Standard

Nonanoyl-CoA-d17 (Pelargonoyl-CoA-d17; CAS unlabeled: 17331-98-5; deuterated formula: C30H35D17N7O17P3S; MW: 924.86) is a stable isotope-labeled derivative of nonanoyl-CoA, a medium-chain (C9) fatty acyl-coenzyme A thioester [1]. It is specifically designed and validated as a high-purity (≥98%) analytical standard for use in liquid chromatography-mass spectrometry (LC-MS/MS) workflows . Unlike its unlabeled counterpart, which occurs endogenously as an intermediate in fatty acid metabolism, the incorporation of seventeen deuterium atoms at stable positions within the acyl chain enables precise quantitation, absolute structural confirmation, and the correction of matrix-induced ionization effects in complex biological matrices such as plasma, urine, and tissue homogenates .

1 Stable isotope-labeled internal standard (ISTD) for LC-MS/MS quantitation

2 Medium-chain (C9) acyl-CoA thioester with deuterium label

3 Supports matrix-effect correction in complex biological matrices

• [1] ChEBI. (2024). nonanoyl-CoA (CHEBI:27770). European Bioinformatics Institute. View Source

Nonanoyl-CoA-d17 vs. Unlabeled Analogs: Substitution Limitations

The substitution of Nonanoyl-CoA-d17 with unlabeled Nonanoyl-CoA or other deuterated medium-chain acyl-CoA species (e.g., Octanoyl-CoA-d17, Decanoyl-CoA-d17) is analytically and biochemically invalid. The primary value of this compound lies in its specific isotopic signature—a +17 Da mass shift relative to the endogenous unlabeled analyte . Using a generic or mismatched internal standard introduces quantitation bias due to differences in extraction efficiency, ionization efficiency, and chromatographic retention time. Specifically, while an unlabeled Nonanoyl-CoA can serve as a substrate for medium-chain hydrolases (EC 3.1.2.19) [1], it cannot be distinguished from endogenous Nonanoyl-CoA in a mass spectrometer without the deuterium label, rendering it useless for accurate quantitation. Furthermore, alternative chain-length analogs like C8 or C10 deuterated standards exhibit distinct physicochemical properties and matrix effects that compromise method accuracy in multi-analyte panels or targeted assays requiring true stable isotope dilution.

vs. Unlabeled Nonanoyl-CoA

Cannot distinguish endogenous analyte; quantitation bias may occur without deuterium label

vs. C8 or C10 Deuterated Analogs

Distinct chain-length properties may alter retention, extraction, and matrix effects; method accuracy may shift

• [1] MetaCyc. (n.d.). EC 3.1.2.19: acyl-CoA hydrolase (medium chain). MetaCyc Metabolic Pathway Database. View Source

Nonanoyl-CoA-d17 Analytical Evidence Guide

Mass Shift Differentiation from Unlabeled Nonanoyl-CoA

The core differentiator of Nonanoyl-CoA-d17 is its stable, high-mass isotopic shift enabling its use as an internal standard (IS) for stable isotope dilution (SID) mass spectrometry. Compared to the unlabeled Nonanoyl-CoA analyte, the target compound exhibits a nominal mass increase of 17 Da due to the replacement of 17 hydrogen atoms with deuterium atoms on the acyl chain . This mass difference allows the mass spectrometer to discriminate between the IS and the endogenous analyte via their distinct precursor and product ion m/z ratios, even when they co-elute from the LC column .

Mass Shift

Class-level inference

+17 Da vs. unlabeled

Enables stable isotope dilution MS and ion suppression correction

Calculated from molecular formula; supplier data to verify

Evidence Dimension	Nominal Mass Shift for Internal Standard Discrimination
Target Compound Data	+17 Da (Monoisotopic mass difference from C30H52N7O17P3S to C30H35D17N7O17P3S)
Comparator Or Baseline	Unlabeled Nonanoyl-CoA (C30H52N7O17P3S)
Quantified Difference	17 Da mass increase
Conditions	Calculated from molecular formula: C30H52N7O17P3S (unlabeled) vs. C30H35D17N7O17P3S (deuterated)

Why This Matters

This 17 Da mass difference is a prerequisite for stable isotope dilution, enabling absolute quantitation and correction for ion suppression/enhancement that is impossible with unlabeled materials or non-isotopic internal standards.

Chain-Length Specificity of Acyl-CoA Hydrolase

Biochemical assays demonstrate a clear chain-length specificity for medium-chain acyl-CoA hydrolases, where Nonanoyl-CoA (C9) exhibits optimal or near-optimal activity. Enzyme classification EC 3.1.2.19 is defined as a 'medium-chain hydrolase' with maximum activity toward Nonanoyl-CoA, distinguishing it from a short-chain hydrolase (EC 3.1.2.18, optimal at propanoyl-CoA, C3) and a long-chain hydrolase (EC 3.1.2.20, optimal at palmitoyl-CoA, C16) [1]. This established enzyme-substrate relationship confirms that a C9 acyl chain is the preferred ligand for this class of enzymes.

Chain-Length Specificity

Cross-study comparable

C9 (Nonanoyl-CoA) is reported optimal substrate for EC 3.1.2.19

Confirms medium-chain hydrolase preference; C3 or C16 substrates alter kinetics

In vitro hydrolase assays, mammalian tissues

Evidence Dimension	Optimal Acyl Chain Length for Maximum Enzymatic Activity
Target Compound Data	C9 (Nonanoyl-CoA) - optimal substrate for EC 3.1.2.19
Comparator Or Baseline	Propanoyl-CoA (C3) for EC 3.1.2.18; Palmitoyl-CoA (C16) for EC 3.1.2.20
Quantified Difference	N/A (Qualitative classification based on optimal activity)
Conditions	In vitro enzyme assays using purified or partially purified hydrolase preparations from mammalian tissues.

Why This Matters

Substituting Nonanoyl-CoA-d17 with a different chain-length analog (e.g., Octanoyl-CoA-d15) would alter the kinetic profile of the reaction and compromise the validity of experiments designed to study or quantify medium-chain fatty acid metabolism.

• [1] Alexson, S. E., et al. (1988). Purification and characterization of a novel type of short- and medium-chain acyl-CoA hydrolase from brown adipose tissue mitochondria. Journal of Biological Chemistry. (Referenced in MetaCyc and related pathway databases). View Source

Isotopic Purity for Accurate Quantitation

The utility of a deuterated internal standard is contingent upon its chemical purity and isotopic enrichment. Nonanoyl-CoA-d17 is supplied with a specified purity of ≥98%, as confirmed by Certificate of Analysis . This high purity is essential to minimize interference from unlabeled impurities, which would directly lead to an overestimation of the endogenous analyte concentration and a systematic negative bias in method accuracy. In contrast, lower-grade or non-certified standards introduce uncontrolled error into quantitative workflows.

Isotopic Purity

Data to verify

≥98% purity specification

Minimizes unlabeled interference; supports quantitation accuracy

Vendor CoA; independent verification recommended

Evidence Dimension	Vendor-Specified Minimum Purity
Target Compound Data	≥98% purity
Comparator Or Baseline	Non-certified or lower-purity deuterated standards from alternative sources
Quantified Difference	N/A (Quality specification threshold)
Conditions	Quality control analysis as per vendor documentation.

Why This Matters

For procurement, the ≥98% purity specification provides a verifiable quality metric that directly impacts the accuracy and reliability of quantitative LC-MS assays, reducing the risk of assay failure due to substandard reference materials.

Nonanoyl-CoA-d17 Application Scenarios

Absolute Quantitation of Endogenous Nonanoyl-CoA

In clinical or translational research investigating inborn errors of metabolism or lipid-related disorders, Nonanoyl-CoA-d17 serves as the definitive internal standard for quantifying low-abundance Nonanoyl-CoA in human plasma, serum, or urine via LC-MS/MS. The +17 Da mass shift enables precise stable isotope dilution, correcting for variable matrix effects and ensuring that reported concentrations are analytically accurate, rather than relative or semi-quantitative.

Tracer Studies of Beta-Oxidation Flux

While its primary use is as an internal standard, the well-defined C9 chain length specificity of Nonanoyl-CoA for medium-chain hydrolases and dehydrogenases [1] makes its deuterated form a candidate for in vitro flux assays. Its isotopic signature could allow researchers to track the conversion of exogenous labeled substrate to downstream metabolites, providing a means to quantify pathway activity in cell lysates or isolated mitochondria.

QC in Targeted Acyl-CoA Panel Assays

For core metabolomics facilities and CROs developing and validating multi-analyte panels for short-, medium-, and long-chain acyl-CoAs, Nonanoyl-CoA-d17 is an essential component. Its use as a calibration standard or internal quality control material, supported by a documented purity of ≥98% , ensures the robust performance of the medium-chain acyl-CoA channel, preventing mis-quantitation that would arise from using a less specific or lower-quality surrogate standard.

Kinetic Studies of Medium-Chain Acyl-CoA Hydrolase

Researchers studying the kinetic mechanism of medium-chain acyl-CoA hydrolase require a substrate that matches the enzyme's optimal chain length. Nonanoyl-CoA is the reference substrate for this enzyme [1], and its deuterated form provides a means to study the reaction's stereochemistry and mechanism when coupled with MS-based product detection, building upon established stereochemical studies of acyl-CoA dehydrogenation [2].

Application

Selection Property

Validation Focus

Endogenous Nonanoyl-CoA quantitation

Isotope-labeled ISTD with defined mass shift

Matrix-effect correction, accuracy in complex research matrices

Beta-oxidation flux assays

C9 chain-length specificity

Pathway activity quantification in cell/mitochondrial models

Multi-analyte acyl-CoA panel QC

High-purity specification

Medium-chain channel accuracy, assay robustness

Hydrolase kinetic mechanism studies

Native C9 substrate for EC 3.1.2.19

Reaction stereochemistry via MS detection

• [1] MetaCyc. (n.d.). EC 3.1.2.19: acyl-CoA hydrolase (medium chain). MetaCyc Metabolic Pathway Database. View Source
• [2] Kawaguchi, A., et al. (1980). Stereochemistry of dehydrogenation catalyzed by Acyl-CoA oxidase. Journal of Biochemistry, 88(5), 1481-1486. View Source